Cas no 477556-43-7 (ethyl 3-(2,3-dihydro-1,4-benzodioxine-6-amido)-1-benzothiophene-2-carboxylate)

• Product Name: ethyl 3-(2,3-dihydro-1,4-benzodioxine-6-amido)-1-benzothiophene-2-carboxylate
• CAS No: 477556-43-7
• MF: C₂₀H₁₇NO₅S
• MW: 383.417684316635
• CID: 6503393
• Update Time: 2025-06-12

ethyl 3-(2,3-dihydro-1,4-benzodioxine-6-amido)-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2,3-dihydro-1,4-benzodioxine-6-amido)-1-benzothiophene-2-carboxylate
• Benzo[b]thiophene-2-carboxylic acid, 3-[[(2,3-dihydro-1,4-benzodioxin-6-yl)carbonyl]amino]-, ethyl ester

• Inchi： 1S/C20H17NO5S/c1-2-24-20(23)18-17(13-5-3-4-6-16(13)27-18)21-19(22)12-7-8-14-15(11-12)26-10-9-25-14/h3-8,11H,2,9-10H2,1H3,(H,21,22)
• InChI Key： OIUDLKBECZVSEJ-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(NC(C1=CC=C3OCCOC3=C1)=O)=C(C(OCC)=O)S2

Experimental Properties

• Density: 1.393±0.06 g/cm3(Predicted)
• Boiling Point: 509.6±50.0 °C(Predicted)
• pka: 11.79±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on ethyl 3-(2,3-dihydro-1,4-benzodioxine-6-amido)-1-benzothiophene-2-carboxylate

Comprehensive Overview of Ethyl 3-(2,3-Dihydro-1,4-Benzodioxine-6-Amido)-1-Benzothiophene-2-Carboxylate (CAS No. 477556-43-7)

Ethyl 3-(2,3-dihydro-1,4-benzodioxine-6-amido)-1-benzothiophene-2-carboxylate (CAS No. 477556-43-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a benzothiophene core with a 2,3-dihydro-1,4-benzodioxine moiety, making it a subject of interest for its potential applications in drug discovery and functional materials. Researchers are particularly intrigued by its amido and ester functional groups, which offer versatile reactivity for further derivatization.

In recent years, the demand for heterocyclic compounds like ethyl 3-(2,3-dihydro-1,4-benzodioxine-6-amido)-1-benzothiophene-2-carboxylate has surged due to their role in developing small-molecule therapeutics. The compound's benzodioxine fragment is notable for its presence in bioactive molecules, often associated with antioxidant and anti-inflammatory properties. Meanwhile, the benzothiophene scaffold is widely explored in oncology and neurology research, aligning with current trends in targeted drug design and precision medicine.

From a synthetic chemistry perspective, CAS 477556-43-7 exemplifies the growing focus on multi-component reactions and green chemistry approaches. Its synthesis often involves catalytic methods to optimize yield and reduce waste, addressing the pharmaceutical industry's push for sustainable manufacturing. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring purity and consistency for research applications.

The compound's potential extends beyond pharmaceuticals. Materials scientists are investigating its photophysical properties for use in organic electronics, such as OLEDs or sensors, where its conjugated system may enhance charge transport. This dual applicability in life sciences and advanced materials positions ethyl 3-(2,3-dihydro-1,4-benzodioxine-6-amido)-1-benzothiophene-2-carboxylate as a versatile candidate for interdisciplinary innovation.

Frequently asked questions about this compound include its solubility profile, stability under various conditions, and commercial availability. Researchers also inquire about structure-activity relationships (SAR) to guide derivative synthesis. As computational tools like molecular docking gain traction, in silico studies of this compound could accelerate its adoption in virtual screening campaigns.

In summary, CAS 477556-43-7 represents a compelling case study in modern chemical research, bridging medicinal chemistry, process optimization, and material science. Its structural complexity and functional diversity make it a valuable building block for next-generation innovations, resonating with global efforts to advance sustainable chemistry and therapeutic development.